Cas no 61248-77-9 (1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)-)

• Product Name: 1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)-
• CAS No: 61248-77-9
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 487169
• PubChem ID: 71397815
• Update Time: 2025-04-19

1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)-
• SCHEMBL16414613
• DTXSID80819278
• VLHNLWRHUSZUIU-MRVPVSSYSA-N
• 61248-77-9
• (2R)-3-[3-(Trifluoromethyl)phenoxy]propane-1,2-diol

• Inchi： 1S/C10H11F3O3/c11-10(12,13)7-2-1-3-9(4-7)16-6-8(15)5-14/h1-4,8,14-15H,5-6H2/t8-/m1/s1
• InChI Key： VLHNLWRHUSZUIU-MRVPVSSYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC[C@@H](CO)O)(F)F

Computed Properties

• Exact Mass: 236.06603
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69